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Compound of Interest

Compound Name: PD184161

Cat. No.: B1684344 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of PD184161, a potent and selective MEK1/2 inhibitor. Adherence to these procedures

is essential to ensure personal safety and proper experimental conduct.

Chemical and Physical Properties
A summary of the key physical and chemical properties of PD184161 is provided below for

easy reference.
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Property Value

Chemical Name
5-bromo-2-[(2-chloro-4-iodophenyl)amino]-N-

(cyclopropylmethoxy)-3,4-difluoro-benzamide

CAS Number 212631-67-9

Molecular Formula C₁₇H₁₃BrClF₂IN₂O₂

Molecular Weight 557.6 g/mol

Appearance Crystalline solid

Solubility
DMF: 30 mg/mL, DMSO: 30 mg/mL, Ethanol: 10

mg/mL

Storage Temperature -20°C

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required at all times when handling

PD184161 to minimize exposure and ensure safety.

Minimum PPE Requirements:
Eye Protection: Chemical safety goggles or safety glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

For procedures with a higher risk of aerosol generation or spillage, the following additional PPE

is recommended:

Respiratory Protection: Use a NIOSH-approved respirator if working outside of a certified

chemical fume hood or in poorly ventilated areas.

Face Protection: A face shield should be worn in addition to safety goggles when handling

larger quantities or if there is a significant splash hazard.
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Operational Plan: Handling and Storage
Follow these step-by-step procedures for the safe handling and storage of PD184161.

Receiving and Inspection:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name and hazard information.

Log the compound into your laboratory's chemical inventory system.

Preparation of Stock Solutions:
All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood.

To prepare a stock solution, slowly add the desired solvent to the vial containing the solid

PD184161 to minimize dust formation.

Ensure the container is tightly sealed after preparation.

Storage:
Store the solid compound and stock solutions at -20°C in a tightly sealed, clearly labeled

container.[1]

Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1

month.[1] Protect from light.[1]

Disposal Plan
Proper disposal of PD184161 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:
Solid Waste: Collect any unused solid PD184161 and any materials used for cleaning up

spills (e.g., absorbent pads) in a designated, sealed, and clearly labeled hazardous waste
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container.

Liquid Waste: Dispose of unused solutions of PD184161 and contaminated solvents as

hazardous chemical waste. Do not pour down the drain. Collect in a sealed, labeled, and

appropriate chemical waste container.

Contaminated Labware: Dispose of contaminated disposable labware (e.g., pipette tips,

tubes) as hazardous chemical waste.

Disposal Procedure:
All waste containing PD184161 must be disposed of through your institution's hazardous

waste management program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Signaling Pathway of PD184161 Inhibition
PD184161 is a selective inhibitor of MEK1/2, key components of the Raf/MEK/ERK signaling

pathway.[2] This pathway is a critical regulator of cell proliferation, differentiation, and survival.

The diagram below illustrates the point of inhibition by PD184161.
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Caption: Inhibition of the Raf/MEK/ERK signaling pathway by PD184161.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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